1,3,6,8-Nonatetraen-5-one, 1,9-bis(dimethylamino)-

• CAS No.: 59543-47-4
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 1,9-bis(dimethylamino)nona-1,3,6,8-tetraen-5-one
• InChI: InChI=1S/C13H20N2O/c1-14(2)11-7-5-9-13(16)10-6-8-12-15(3)4/h5-12H,1-4H3
• InChI Key: YQSZEDFRRCUOKE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=CC=CC(=O)C=CC=CN(C)C

Description

1,3,6,8-Nonatetraen-5-one, 1,9-bis(dimethylamino)- is a chemical compound with a complex structure characterized by a nonatetraene backbone and two dimethylamino groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3,6,8-Nonatetraen-5-one, 1,9-bis(dimethylamino)- typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as nonatetraene and dimethylamine.

Reaction Conditions: The reaction is carried out under controlled conditions, including temperature, pressure, and the presence of catalysts. Commonly used catalysts include palladium or platinum-based catalysts.

Purification: The final product is purified using techniques such as column chromatography or recrystallization to obtain a high-purity compound.

Industrial Production Methods

In an industrial setting, the production of 1,3,6,8-Nonatetraen-5-one, 1,9-bis(dimethylamino)- involves large-scale reactors and continuous flow processes. The reaction conditions are optimized to maximize yield and minimize by-products. The use of automated systems ensures consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

1,3,6,8-Nonatetraen-5-one, 1,9-bis(dimethylamino)- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The dimethylamino groups can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Substitution reactions often require the presence of strong acids or bases as catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce reduced forms of the compound.

Scientific Research Applications

1,3,6,8-Nonatetraen-5-one, 1,9-bis(dimethylamino)- has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,3,6,8-Nonatetraen-5-one, 1,9-bis(dimethylamino)- involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

1,9-Diphenyl-1,3,6,8-nonatetraen-5-one: Similar structure but with phenyl groups instead of dimethylamino groups.

Dicinnamalacetone: Another related compound with a similar backbone.

Uniqueness

1,3,6,8-Nonatetraen-5-one, 1,9-bis(dimethylamino)- is unique due to the presence of dimethylamino groups, which impart distinct chemical and biological properties. This makes it a valuable compound for specific applications where these properties are desired.